Cas no 950271-98-4 (Ethyl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate)

Ethyl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate structure
950271-98-4 structure
Product Name:Ethyl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate
CAS No:950271-98-4
MF:C11H10ClN3O2
MW:251.669001102448
MDL:MFCD11844993
CID:2115720
Update Time:2023-08-03

Ethyl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate
    • 1-(3-Chloro-phenyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester
    • DCROHGQIQVHNQR-UHFFFAOYSA-N
    • 9436AH
    • NE63005
    • 1-(3-Chloro-phenyl)-1H-1,2,3triazole-4-carboxylic acid ethyl ester
    • Ethyl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate
    • MDL: MFCD11844993
    • Inchi: 1S/C11H10ClN3O2/c1-2-17-11(16)10-7-15(14-13-10)9-5-3-4-8(12)6-9/h3-7H,2H2,1H3
    • InChI Key: DCROHGQIQVHNQR-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)N1C=C(C(=O)OCC)N=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 277
  • XLogP3: 2.5
  • Topological Polar Surface Area: 57

Ethyl 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
95R0115-1g
1-(3-Chloro-phenyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester
950271-98-4 96%
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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1-(3-Chloro-phenyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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1-(3-Chloro-phenyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
95R0115-100mg
1-(3-Chloro-phenyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester
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2204.91CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
95R0115-50mg
1-(3-Chloro-phenyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester
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TRC
C125216-100mg
1-(3-Chloro-phenyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester
950271-98-4
100mg
$ 160.00 2022-06-06
TRC
C125216-500mg
1-(3-Chloro-phenyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester
950271-98-4
500mg
$ 590.00 2022-06-06
TRC
C125216-1g
1-(3-Chloro-phenyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester
950271-98-4
1g
$ 890.00 2022-06-06
abcr
AB538597-100 mg
1-(3-Chloro-phenyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester; .
950271-98-4
100MG
€500.00 2023-04-14
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